4-(3-hydroxy-3-methylbutyl)-N-methyl-N-{[2-(methylamino)-5-pyrimidinyl]methyl}benzamide

• IUPAC Name: 4-(3-hydroxy-3-methylbutyl)-N-methyl-N-[[2-(methylamino)pyrimidin-5-yl]methyl]benzamide
• InChI: InChI=1S/C19H26N4O2/c1-19(2,25)10-9-14-5-7-16(8-6-14)17(24)23(4)13-15-11-21-18(20-3)22-12-15/h5-8,11-12,25H,9-10,13H2,1-4H3,(H,20,21,22)
• InChI Key: JNKVJRIFVHKEGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC=C(C=C1)C(=O)N(C)CC2=CN=C(N=C2)NC)O
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

4-(3-hydroxy-3-methylbutyl)-N-methyl-N-{[2-(methylamino)-5-pyrimidinyl]methyl}benzamide is a useful research compound. Its molecular formula is C19H26N4O2 and its molecular weight is 342.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 342.20557608 g/mol and the complexity rating of the compound is 414. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Chemistry Applications

• Bischler-Napieralski Reaction: The compound's utility in synthetic chemistry is exemplified by its involvement in the Bischler-Napieralski reaction to synthesize pyrrole derivatives, showcasing its role in creating novel structures (Browne et al., 1981).

Pharmacological Research

• Histone Deacetylase Inhibition: It serves as a precursor in the design and synthesis of histone deacetylase (HDAC) inhibitors, which are critical in cancer research for their role in blocking cancer cell proliferation and inducing apoptosis (Zhou et al., 2008).

Drug Metabolism

• Metabolism Studies: Research on related benzamide derivatives has provided insights into drug metabolism pathways, including N-demethylation and hydroxylation, which are crucial for understanding drug efficacy and safety (Gong et al., 2010).

Development of Analgesic and Anti-inflammatory Agents

• Analgesic and Anti-inflammatory Properties: The synthesis of novel heterocyclic compounds derived from benzamide analogues has shown potential in the development of new analgesic and anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Analytical Chemistry

• Analytical Applications: The compound and its derivatives have been analyzed using nonaqueous capillary electrophoresis, highlighting their importance in quality control and analytical chemistry (Ye et al., 2012).

Optimization of Biological Properties

• Chemical Modification for Enhanced Biological Activity: Studies on the chemical modification of related molecules aim to optimize their biological properties, such as increasing analgesic activity, demonstrating the compound's role in medicinal chemistry (Ukrainets et al., 2015).